Cas no 825637-04-5 (2-Pentanone, 1-[[(1R,3S,6S)-2,2,3,6-tetramethylcyclohexyl]oxy]-)

2-Pentanone, 1-[[(1R,3S,6S)-2,2,3,6-tetramethylcyclohexyl]oxy]- structure
825637-04-5 structure
Product name:2-Pentanone, 1-[[(1R,3S,6S)-2,2,3,6-tetramethylcyclohexyl]oxy]-
CAS No:825637-04-5
MF:C15H28O2
MW:240.381625175476
CID:688023
PubChem ID:71418056

2-Pentanone, 1-[[(1R,3S,6S)-2,2,3,6-tetramethylcyclohexyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanone, 1-[[(1R,3S,6S)-2,2,3,6-tetramethylcyclohexyl]oxy]-
    • 1-[(1R,3S,6S)-2,2,3,6-tetramethylcyclohexyl]oxypentan-2-one
    • 1-{[(1R,3S,6S)-2,2,3,6-Tetramethylcyclohexyl]oxy}pentan-2-one
    • DTXSID10837384
    • 825637-04-5
    • Inchi: InChI=1S/C15H28O2/c1-6-7-13(16)10-17-14-11(2)8-9-12(3)15(14,4)5/h11-12,14H,6-10H2,1-5H3/t11-,12-,14+/m0/s1
    • InChI Key: DAXBQDMANQXHBA-SGMGOOAPSA-N
    • SMILES: CCCC(=O)COC1C(CCC(C1(C)C)C)C

Computed Properties

  • Exact Mass: 240.208930132g/mol
  • Monoisotopic Mass: 240.208930132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
  • XLogP3: 4.2

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